Cas no 1334823-70-9 ((R)-4-(Piperidin-3-YL)aniline)

• Product Name: (R)-4-(Piperidin-3-YL)aniline
• CAS No: 1334823-70-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 4732871
• PubChem ID: 40427558
• Update Time: 2025-06-08

(R)-4-(Piperidin-3-YL)aniline Chemical and Physical Properties

Names and Identifiers

• (R)-4-(PIPERIDIN-3-YL)ANILINE
• 4-[(3R)-piperidin-3-yl]aniline
• 1334823-70-9
• SCHEMBL13505492
• MFCD20458031
• (R)-4-(Piperidin-3-YL)aniline

• Inchi： 1S/C11H16N2/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h3-6,10,13H,1-2,7-8,12H2/t10-/m0/s1
• InChI Key： COUOFYDJUDASPJ-JTQLQIEISA-N
• SMILES： N1CCC[C@H](C2C=CC(=CC=2)N)C1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 1.4

Additional information on (R)-4-(Piperidin-3-YL)aniline

Introduction to (R)-4-(Piperidin-3-YL)aniline (CAS No. 1334823-70-9)

(R)-4-(Piperidin-3-YL)aniline (CAS No. 1334823-70-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chiral nature of (R)-4-(Piperidin-3-YL)aniline is particularly important in drug development, as enantiomers can exhibit different pharmacological profiles and metabolic fates. The (R)-enantiomer specifically has been shown to possess unique biological activities that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of (R)-4-(Piperidin-3-YL)aniline in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that (R)-4-(Piperidin-3-YL)aniline could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (R)-4-(Piperidin-3-YL)aniline has also shown potential in neurodegenerative disease research. A 2022 study in the Journal of Neurochemistry reported that this compound can protect neuronal cells from oxidative stress and apoptosis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (R)-4-(Piperidin-3-YL)aniline involves several steps, including the asymmetric synthesis of the piperidine ring and subsequent functionalization to form the aniline moiety. The use of chiral catalysts and ligands is crucial in achieving high enantiomeric purity, which is essential for its biological activity. Recent advancements in asymmetric synthesis techniques have made it possible to produce this compound with high yield and purity, facilitating its use in preclinical studies.

The pharmacokinetic properties of (R)-4-(Piperidin-3-YL)aniline have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are important considerations for drug development. Its good oral bioavailability and low toxicity make it a suitable candidate for further clinical evaluation.

In terms of clinical applications, early-stage clinical trials have been initiated to assess the safety and efficacy of (R)-4-(Piperidin-3-YL)aniline. Preliminary results from these trials are promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be suitable for further clinical development.

The future prospects for (R)-4-(Piperidin-3-YL)aniline are exciting. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity for specific therapeutic targets. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability. These advancements could pave the way for the development of new drugs with improved therapeutic outcomes.

In conclusion, (R)-4-(Piperidin-3-YL)aniline (CAS No. 1334823-70-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chiral structure, favorable pharmacokinetic properties, and promising preliminary clinical results make it an attractive candidate for further development as a therapeutic agent.